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Introduction
The proto-oncogene tyrosine-protein kinase Src (p60c-src) is a non-receptor tyrosine kinase

that plays a pivotal role in the regulation of numerous cellular processes, including proliferation,

differentiation, survival, and migration.[1][2] Dysregulation of c-Src activity is frequently

observed in various human cancers, making it a critical target for therapeutic intervention.[1][2]

Accurate measurement of p60c-src kinase activity is therefore essential for basic research and

for the discovery and development of novel c-Src inhibitors.

This application note provides detailed protocols for measuring p60c-src kinase activity using a

specific peptide substrate. Both a traditional radioactive assay and a non-radioactive,

luminescence-based assay are described to accommodate different laboratory settings and

safety considerations. Additionally, a summary of kinetic data and a diagram of the c-Src

signaling pathway are included to provide a comprehensive resource for researchers.
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p60c-src is a key signaling node that integrates signals from various cell surface receptors,

including receptor tyrosine kinases (RTKs) and integrins. Upon activation, c-Src phosphorylates

a multitude of downstream substrates, thereby activating several signaling cascades, such as

the PI3K-AKT, RAS-MAPK, and STAT3 pathways, which in turn regulate diverse cellular

functions.
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Caption: A simplified diagram of the p60c-src signaling pathway.

Quantitative Data Summary
The following table summarizes key quantitative data for p60c-src kinase activity, including

specific activity and Michaelis-Menten constants (Km) for ATP and a common peptide

substrate.
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Parameter Value Substrate Source

Specific Activity ~1,000,000 Units/mg
Recombinant human

c-Src
[3]

Km (ATP) 2.5 ± 0.5 µM IYGEFKKK peptide

Km (Peptide) 70 ± 10 µM IYGEFKKK peptide

Km (Peptide) 494 µM SSP peptide

Km (Peptide)
0.029 mg/ml and 1.6

mg/ml
poly(E4Y)

Experimental Protocols
Two primary methods for measuring p60c-src kinase activity are detailed below. The first is a

radioactive assay that offers high sensitivity, while the second is a non-radioactive,

luminescence-based assay that provides a safer and more convenient alternative.

Protocol 1: Radioactive Filter Binding Assay
This protocol is based on the transfer of the γ-phosphate from [γ-³²P]ATP to a specific peptide

substrate by p60c-src. The phosphorylated peptide is then captured on a phosphocellulose

filter, and the incorporated radioactivity is quantified.
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Caption: Workflow for the radioactive p60c-src kinase assay.
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Materials:

Purified active p60c-src enzyme

Src Kinase Substrate Peptide (e.g., KVEKIGEGTYGVVYK)

Src Kinase Reaction Buffer (SrcRB): 100 mM Tris-HCl, pH 7.2, 125 mM MgCl₂, 25 mM

MnCl₂, 2 mM EGTA, 0.25 mM sodium orthovanadate, 2 mM dithiothreitol

[γ-³²P]ATP

Unlabeled ATP

40% Trichloroacetic Acid (TCA)

0.75% Phosphoric Acid

Acetone

P81 Phosphocellulose paper

Scintillation vials and cocktail

Scintillation counter

Procedure:

Prepare Reagents:

Reconstitute the Src Kinase Substrate Peptide to a stock concentration of 1.5 mM in

distilled water or SrcRB.

Prepare a working solution of [γ-³²P]ATP by diluting the stock with a solution of 500 µM

unlabeled ATP.

Dilute the p60c-src enzyme to the desired concentration in SrcRB. The optimal amount of

enzyme should be determined empirically.

Kinase Reaction:
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In a microfuge tube, add 10 µl of SrcRB.

Add 10 µl of the Src Kinase Substrate Peptide (final concentration 150-375 µM).

Add 10 µl of the diluted p60c-src enzyme (2-20 Units/assay).

Pre-incubate the mixture for 5 minutes at 30°C.

Initiate the reaction by adding 10 µl of the diluted [γ-³²P]ATP.

Incubate for 10 minutes at 30°C.

Stopping the Reaction and Sample Processing:

Stop the reaction by adding 20 µl of 40% TCA and incubate for 5 minutes at room

temperature.

Spot 25 µl of the reaction mixture onto the center of a 2 cm x 2 cm P81 phosphocellulose

paper square.

Wash the paper squares three times for 5 minutes each with 0.75% phosphoric acid.

Wash the paper squares once with acetone for 5 minutes.

Quantification:

Transfer the dried paper squares to scintillation vials.

Add 5 ml of scintillation cocktail to each vial.

Measure the incorporated radioactivity using a scintillation counter.

Include a "no enzyme" control to determine the background signal.

Protocol 2: Non-Radioactive ADP-Glo™ Luminescence
Assay
This protocol utilizes the ADP-Glo™ Kinase Assay system, which measures kinase activity by

quantifying the amount of ADP produced during the kinase reaction. The ADP is converted to
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ATP, which is then used in a luciferase-based reaction to generate a luminescent signal.

Materials:

Purified active p60c-src enzyme

Src Kinase Substrate (e.g., Poly(Glu,Tyr) 4:1)

Kinase Buffer

ATP

ADP-Glo™ Reagent

Kinase Detection Reagent

White, opaque 96-well or 384-well plates

Luminometer

Procedure:

Prepare Reagents:

Thaw all reagents and bring them to room temperature.

Prepare the Kinase Reaction Buffer. A common buffer is 5x Kinase Assay Buffer 1, which

is diluted to 1x with water.

Prepare the desired concentrations of p60c-src enzyme, substrate, and ATP in the 1x

Kinase Assay Buffer.

Kinase Reaction:

To the wells of a white plate, add the test compounds (e.g., potential inhibitors) or vehicle

control.

Add the p60c-src enzyme to each well (except for the "no enzyme" control).
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Add the substrate/ATP mixture to all wells to initiate the reaction.

Incubate the plate at 30°C for 45-60 minutes.

Signal Detection:

Add the ADP-Glo™ Reagent to all wells to stop the kinase reaction and deplete the

remaining ATP.

Incubate the plate at room temperature for 40 minutes.

Add the Kinase Detection Reagent to all wells to convert the ADP to ATP and generate a

luminescent signal.

Incubate the plate at room temperature for 30-45 minutes.

Measurement:

Measure the luminescence using a plate-reading luminometer.

The luminescent signal is directly proportional to the amount of ADP produced and thus to

the kinase activity.

Conclusion
The protocols and information provided in this application note offer a robust framework for the

accurate and reliable measurement of p60c-src kinase activity. The choice between the

radioactive and non-radioactive methods will depend on the specific needs and resources of

the laboratory. These assays are invaluable tools for researchers studying the role of p60c-src

in health and disease and for the development of novel therapeutics targeting this important

kinase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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